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Compound of Interest

Compound Name: L-Cysteine-13C3,15N

Cat. No.: B1144976

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of L-Cysteine-13C3,15N, including detailed operational and disposal plans to foster a
secure research environment.

L-Cysteine-13C3,15N is a stable isotope-labeled amino acid crucial for various research
applications, including protein synthesis analysis, metabolic flux studies, and as an internal
standard for quantitative analysis by mass spectrometry.[1] While stable isotopes are non-
radioactive and generally pose no health hazards, proper handling and disposal are essential
to maintain laboratory safety and experimental integrity.[2]

Personal Protective Equipment (PPE) Requirements

When handling L-Cysteine-13C3,15N, which is typically a solid, the following personal
protective equipment is recommended to minimize exposure and ensure personal safety.[3]
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PPE Category Specification Standard

) ) Dust mask type N95 (US) or
Respiratory Protection NIOSH (US) or EN 166 (EV)
type P1 (EN 143)

Safety glasses with side-
OSHA 29 CFR 1910.133 or

Eye Protection shields or chemical safety
European Standard EN166

goggles

] Chemical resistant gloves
Hand Protection o EN 374
(e.g., Nitrile rubber)

Skin and Body Protection Laboratory coat Standard laboratory practice

Handle in accordance with good industrial hygiene and safety practice.[4]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of L-
Cysteine-13C3,15N from receipt to disposal.
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Caption: Workflow for Safe Handling of L-Cysteine-13C3,15N
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Detailed Methodologies
Receiving and Storage

Upon receiving the L-Cysteine-13C3,15N, visually inspect the packaging for any damage. The
product should be stored in a tightly sealed container in a refrigerator at a temperature of +2°C
to +8°C. It is also important to protect the compound from light.

Operational Plan: Step-by-Step Handling Procedure

o Preparation: Before handling, ensure that the designated work area, typically a chemical
fume hood or a well-ventilated space, is clean and uncluttered. Have all necessary
equipment, including spatulas, weighing paper, and containers, readily available.

e Donning PPE: Put on all required personal protective equipment as specified in the table
above. This includes a dust mask, eye protection, gloves, and a lab coat.

e Weighing: Since L-Cysteine-13C3,15N is a solid, care should be taken to avoid creating
dust during weighing. Use a microbalance within a fume hood or an enclosure to minimize
air currents.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing. If using water as the stock solution, it is recommended to filter and sterilize it with
a 0.22 um filter before use.

o Experimental Use: During experimental procedures, handle the compound in a manner that
minimizes contact and aerosol formation.

Disposal Plan

o Waste Collection: All solid waste contaminated with L-Cysteine-13C3,15N, such as weighing
paper and contaminated gloves, should be collected in a designated, sealed container.

o Spill Cleanup: In case of a spill, avoid breathing in the dust. Carefully sweep or vacuum the
spilled solid and place it into a suitable container for disposal.

» Final Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations. Do not dispose of it down the drain or in the regular trash.
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By adhering to these safety protocols and handling procedures, researchers can confidently
and safely work with L-Cysteine-13C3,15N, ensuring both personal safety and the integrity of
their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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